N-(4-chlorobenzyl)-N'-[2-(methylthio)phenyl]thiourea

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-(2-methylsulfanylphenyl)thiourea
• InChI: InChI=1S/C15H15ClN2S2/c1-20-14-5-3-2-4-13(14)18-15(19)17-10-11-6-8-12(16)9-7-11/h2-9H,10H2,1H3,(H2,17,18,19)
• InChI Key: RGCBXNSOVMZXEY-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1NC(=S)NCC2=CC=C(C=C2)Cl
• Molecular Formula: C15H15ClN2S2
• Molecular Weight: 322.9 g/mol
• Solubility: 2.5 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(4-chlorobenzyl)-N'-[2-(methylthio)phenyl]thiourea, also known as CMPTU, is a synthetic compound that has been widely used in scientific research due to its unique properties. CMPTU has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for studying various biological processes.

Mechanism of Action

N-(4-chlorobenzyl)-N'-[2-(methylthio)phenyl]thiourea acts as a non-competitive inhibitor of the TRPM8 ion channel by binding to a site located within the pore of the channel. This binding leads to a decrease in the flow of calcium ions through the channel, resulting in a decrease in the activity of the channel.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to have analgesic properties, reducing pain perception in animal models. This compound has also been found to have anti-inflammatory properties, reducing inflammation in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(4-chlorobenzyl)-N'-[2-(methylthio)phenyl]thiourea in lab experiments is its specificity for the TRPM8 ion channel, allowing researchers to investigate the role of this channel in various biological processes. However, one limitation of using this compound is its potential for off-target effects, which can complicate the interpretation of results.

Future Directions

There are several future directions for the use of N-(4-chlorobenzyl)-N'-[2-(methylthio)phenyl]thiourea in scientific research. One potential application is the investigation of the role of TRPM8 in cancer. Recent studies have shown that TRPM8 is overexpressed in several types of cancer, and inhibition of this channel may have therapeutic potential. Another potential application is the investigation of the role of TRPM8 in neurodegenerative diseases such as Alzheimer's disease, where it has been suggested that TRPM8 may play a role in the pathology of the disease.

Synthesis Methods

The synthesis of N-(4-chlorobenzyl)-N'-[2-(methylthio)phenyl]thiourea involves the reaction between 4-chlorobenzyl isothiocyanate and 2-(methylthio)aniline in the presence of a base such as sodium hydroxide. The resulting product is then purified using column chromatography to obtain pure this compound.

Scientific Research Applications

N-(4-chlorobenzyl)-N'-[2-(methylthio)phenyl]thiourea has been extensively used in scientific research as a pharmacological tool to investigate various biological processes. It has been found to act as an inhibitor of the transient receptor potential melastatin 8 (TRPM8) ion channel, which is involved in thermosensation and pain perception.